Cas no 473737-32-5 (benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate)

• Product Name: benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate
• CAS No: 473737-32-5
• MF: C₂₀H₂₁BrN₂O₂
• MW: 401.296944379807
• MDL: MFCD11975881
• CID: 4457239
• PubChem ID: 22490355
• Update Time: 2025-06-09

benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromospiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate
• Benzyl 6-Bromospiro[Indoline-3,4'-Piperidine]-1'-Carboxylate
• Benzyl 6-Bromospiro[Indoline-3,4-Piperidine]-1-Carboxylate(WX105014)
• Benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate
• Spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid, 6-bromo-1,2-dihydro-, phenylmethyl ester
• 473737-32-5
• AS-72113
• MFCD11975881
• SCHEMBL3156202
• PB31621
• YTA73732
• P11298
• AKOS027253658
• CS-0055284
• Benzyl6-bromospiro[indoline-3,4'-piperidine]-1'-carboxylate-B12941
• benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate

• MDL： MFCD11975881
• Inchi： 1S/C20H21BrN2O2/c21-16-6-7-17-18(12-16)22-14-20(17)8-10-23(11-9-20)19(24)25-13-15-4-2-1-3-5-15/h1-7,12,22H,8-11,13-14H2
• InChI Key： PWAHPHMIXPBBQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NCC12CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 400.07864g/mol
• Monoisotopic Mass: 400.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate

Recent Advances in the Study of Benzyl 6-Bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate (CAS: 473737-32-5)

Benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate (CAS: 473737-32-5) is a spirocyclic indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique spirocyclic structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and central nervous system (CNS) disorders.

The structural complexity of benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate makes it an attractive scaffold for drug design. Its spirocyclic indole core is known to interact with multiple biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

One of the most notable advancements in the study of this compound is its potential as a precursor for the synthesis of kinase inhibitors. Kinases play a pivotal role in cell proliferation and survival, and their dysregulation is implicated in various cancers. Researchers have demonstrated that derivatives of benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate exhibit promising inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Aurora kinases. These findings highlight the compound's potential in the development of targeted cancer therapies.

In addition to its applications in oncology, benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate has also been investigated for its neuropharmacological properties. Recent studies suggest that spirocyclic indole derivatives can modulate neurotransmitter systems, including the dopaminergic and serotonergic pathways. This has led to exploratory research into their use as potential treatments for CNS disorders such as depression, schizophrenia, and Parkinson's disease. However, further preclinical and clinical studies are needed to validate these findings.

The synthesis of benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate typically involves multi-step reactions, including bromination, spirocyclization, and carboxylation. Recent improvements in synthetic methodologies have focused on reducing the number of steps and minimizing the use of hazardous reagents. For instance, the application of green chemistry principles, such as the use of catalytic systems and solvent-free conditions, has been explored to enhance the sustainability of the synthesis process.

Despite the promising advancements, challenges remain in the large-scale production and clinical translation of derivatives based on this scaffold. Issues such as poor bioavailability, metabolic instability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring potential drug candidates to market.

In conclusion, benzyl 6-bromo-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its synthetic and pharmacological properties. As the field advances, this compound is expected to play a pivotal role in the discovery of next-generation therapeutics for complex diseases.